Cas no 2060027-80-5 (4-methoxy-2,3-dihydro-1H-isoindol-2-amine)

• Product Name: 4-methoxy-2,3-dihydro-1H-isoindol-2-amine
• CAS No: 2060027-80-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD30476866
• CID: 5153828
• PubChem ID: 125426011
• Update Time: 2025-10-28

4-methoxy-2,3-dihydro-1H-isoindol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindol-2-amine, 1,3-dihydro-4-methoxy-
• 4-methoxy-2,3-dihydro-1H-isoindol-2-amine

• MDL： MFCD30476866
• Inchi： 1S/C9H12N2O/c1-12-9-4-2-3-7-5-11(10)6-8(7)9/h2-4H,5-6,10H2,1H3
• InChI Key： RFKJFNZDNRWWIP-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC)=CC=C2)CN1N

Additional information on 4-methoxy-2,3-dihydro-1H-isoindol-2-amine

Comprehensive Overview of 4-methoxy-2,3-dihydro-1H-isoindol-2-amine (CAS No. 2060027-80-5)

4-methoxy-2,3-dihydro-1H-isoindol-2-amine (CAS No. 2060027-80-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoindoline family, which is known for its diverse biological activities and applications in drug discovery. The presence of a methoxy group and an amine functionality in its structure makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The molecular formula of 4-methoxy-2,3-dihydro-1H-isoindol-2-amine is C9H12N2O, with a molecular weight of 164.20 g/mol. Its unique structural features, including the isoindoline core and the methoxy substituent, contribute to its potential as a building block in the development of novel therapeutic agents. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) targeting compounds, given the isoindoline scaffold's prevalence in neuroactive drugs.

One of the most compelling aspects of 4-methoxy-2,3-dihydro-1H-isoindol-2-amine is its potential application in the design of small molecule inhibitors and modulators of protein-protein interactions. The compound's amine group can be readily functionalized, allowing for the creation of diverse derivatives with tailored biological properties. This flexibility has made it a valuable tool in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the demand for 4-methoxy-2,3-dihydro-1H-isoindol-2-amine has increased due to its relevance in addressing contemporary medical challenges. For instance, researchers are exploring its derivatives as potential candidates for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly attractive for CNS drug development, a topic of growing interest in pharmaceutical research.

The synthesis of 4-methoxy-2,3-dihydro-1H-isoindol-2-amine typically involves multi-step organic reactions, including reductive amination and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve the yield and purity of the compound. These innovations align with the broader trend in chemical manufacturing toward green chemistry and sustainable processes.

From a commercial perspective, 4-methoxy-2,3-dihydro-1H-isoindol-2-amine is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology industries. Its price and availability may vary depending on the scale of purchase and the required purity level, which typically ranges from 95% to 98% for research purposes. The compound is generally supplied as a white to off-white crystalline powder and should be stored under inert conditions to maintain stability.

Quality control for 4-methoxy-2,3-dihydro-1H-isoindol-2-amine involves rigorous analytical techniques, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Researchers working with this material should follow standard laboratory safety protocols, although it is not classified as a hazardous substance under most regulatory frameworks.

The future outlook for 4-methoxy-2,3-dihydro-1H-isoindol-2-amine appears promising, with ongoing research exploring its potential in various therapeutic areas. Its structural similarity to known bioactive molecules suggests possible applications in oncology, inflammation, and metabolic disorders. As drug discovery efforts continue to evolve, this compound is likely to remain an important tool for medicinal chemists seeking to develop next-generation therapeutics.

For researchers interested in working with 4-methoxy-2,3-dihydro-1H-isoindol-2-amine, it is essential to consult the latest scientific literature and patent databases to stay informed about recent developments. The compound's unique properties and versatility ensure its continued relevance in cutting-edge pharmaceutical research, particularly in areas addressing unmet medical needs and challenging disease targets.